Cas no 143033-94-7 (3-acetyl-4(1H)-Cinnolinone)

• Product Name: 3-acetyl-4(1H)-Cinnolinone
• CAS No: 143033-94-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1106099
• PubChem ID: 3625144
• Update Time: 2025-04-20

3-acetyl-4(1H)-Cinnolinone Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-4(1H)-Cinnolinone
• CHEBI:206311
• AKOS006279950
• 1-(4-HYDROXYCINNOLIN-3-YL)ETHANONE
• 3-acetyl-4-hydroxycinnoline
• 143033-94-7
• 136920-49-5
• 3-Acetylcinnolin-4(1H)-one
• 3-acetyl-1H-cinnolin-4-one

• Inchi： 1S/C10H8N2O2/c1-6(13)9-10(14)7-4-2-3-5-8(7)11-12-9/h2-5H,1H3,(H,11,14)
• InChI Key： RZXNQPGHGIDBQX-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)=NNC2C=CC=CC=21

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 58.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines